Lucialdehyde A

• Molecular Formula: C30H46O2
• Molecular Weight: 438.7 g/mol
• InChI: InChI=1S/C30H46O2/c1-20(19-31)9-8-10-21(2)22-13-17-30(7)24-11-12-25-27(3,4)26(32)15-16-28(25,5)23(24)14-18-29(22,30)6/h9,11,14,19,21-22,25-26,32H,8,10,12-13,15-18H2,1-7H3/b20-9+/t21-,22-,25?,26+,28-,29-,30+/m1/s1
• InChIKey: RMOSHOXMAZYZOK-SAXMSOSVSA-N

Lucialdehyde A Procurement Guide: Key Structural Differentiation from Other Ganoderma Triterpenoid Aldehydes

Lucialdehyde A is a lanostane-type triterpene aldehyde (C30H46O2, MW 438.7) isolated from Ganoderma lucidum fruiting bodies [1]. It belongs to a natural product class that includes the more extensively characterized Lucialdehydes B and C, from which it is distinguished by a unique 7,9(11)-diene system rather than the 8-ene/7-oxo arrangement that defines its co-isolated analogs [2]. This key structural divergence has direct implications for bioactivity, as detailed in the quantitative evidence sections below.

Scaffold Distinct 7,9(11)-diene lanostane core differentiates from co-isolated Lucialdehydes B and C

Cell Panel Structurally matched comparator for cell-viability endpoint panels across tumor cell lines

QC Marker Co-occurring analytical reference for Ganoderma triterpenoid metabolomics profiling

• [1] Gao, J. J., Min, B. S., Ahn, E. M., Nakamura, N., Lee, H. K., & Hattori, M. (2002). New triterpene aldehydes, lucialdehydes A-C, from Ganoderma lucidum and their cytotoxicity against murine and human tumor cells. Chemical & Pharmaceutical Bulletin, 50(6), 837-840. View Source
• [2] Gao, J. J., Min, B. S., Ahn, E. M., Nakamura, N., Lee, H. K., & Hattori, M. (2002). New triterpene aldehydes, lucialdehydes A-C, from Ganoderma lucidum and their cytotoxicity against murine and human tumor cells. Chemical & Pharmaceutical Bulletin, 50(6), 837-840. View Source

Why Generic Substitution of Lucialdehyde A for Other Ganoderma Triterpenoids Fails

Even within the chemically conserved lanostane aldehyde skeleton, minor oxidation-state variations produce dramatic differences in biological response. Lucialdehyde A's 7,9(11)-diene renders it the only major isolate from Ganoderma lucidum that did not exhibit quantifiable cytotoxicity in the standard discovery assay panel [1]. In contrast, Lucialdehydes B and C, which carry carbonyl or hydroxyl groups at C-7, showed measurable ED50 values across all tested tumor lines. Consequently, procurement based solely on rudimentary class similarity can result in selection of a compound with a vastly different biological fingerprint, leading to irreproducible or contradictory research outcomes.

Class-level substitution

Lucialdehyde B or C may introduce unintended cell-viability response, shifting endpoint profile away from the non-cytotoxic baseline expected of A

Oxidation-state mismatch

The 7,9(11)-diene system versus the 8-ene/7-oxo pattern in B/C may alter biological fingerprint across tumor cell panels and antiviral screens

• [1] Gao, J. J., Min, B. S., Ahn, E. M., Nakamura, N., Lee, H. K., & Hattori, M. (2002). New triterpene aldehydes, lucialdehydes A-C, from Ganoderma lucidum and their cytotoxicity against murine and human tumor cells. Chemical & Pharmaceutical Bulletin, 50(6), 837-840. View Source

Lucialdehyde A Quantitative Differentiation Evidence Versus Closest Analogs

Structural Differentiation: 7,9(11)-Diene Motif Versus 8-Ene/7-Oxo Analogs

Lucialdehyde A is the only triterpene aldehyde in its isolation series that carries a 7,9(11)-diene system, identified as (24E)-3β-hydroxy-5α-lanosta-7,9(11),24-trien-26-al by spectroscopic means [1]. This contrasts with Lucialdehyde B ((24E)-3,7-dioxo-5α-lanosta-8,24-dien-26-al) and Lucialdehyde C ((24E)-3β-hydroxy-7-oxo-5α-lanosta-8,24-dien-26-al), which feature an 8-ene accompanied by a 7-oxo or 7-hydroxy substitution [2]. The lack of any oxygen functionality at C-7 and the extended conjugation imparted by the 7,9(11)-diene are hypothesized to explain the distinctive bioactivity profile of Lucialdehyde A.

Scaffold Difference

Head-to-head

Lucialdehyde A: 7,9(11)-diene, no C-7 oxygen functionality
Lucialdehyde B: 8-ene, 3,7-dioxo substitution
Lucialdehyde C: 8-ene, 3β-hydroxy, 7-oxo

Distinct scaffold may support differential target engagement in SAR studies

Structure confirmed by NMR and MS (Gao et al., 2002)

Evidence Dimension	Skeletal oxidation state and double-bond conjugation pattern
Target Compound Data	7,9(11)-diene; no carbonyl or hydroxyl at C-7
Comparator Or Baseline	Lucialdehyde B: 8-ene with 3,7-dioxo; Lucialdehyde C: 8-ene with 3β-hydroxy and 7-oxo
Quantified Difference	One additional endocyclic double bond and absence of C-7 oxygen functionality in Lucialdehyde A
Conditions	Structure elucidation by NMR and MS (Gao et al., 2002)

Why This Matters

This structural feature represents a distinct chemical scaffold for derivatization and may explain differential target engagement, making it a critical differentiator for SAR studies.

• [1] Gao, J. J., Min, B. S., Ahn, E. M., Nakamura, N., Lee, H. K., & Hattori, M. (2002). New triterpene aldehydes, lucialdehydes A-C, from Ganoderma lucidum and their cytotoxicity against murine and human tumor cells. Chemical & Pharmaceutical Bulletin, 50(6), 837-840. View Source
• [2] Gao, J. J., Min, B. S., Ahn, E. M., Nakamura, N., Lee, H. K., & Hattori, M. (2002). New triterpene aldehydes, lucialdehydes A-C, from Ganoderma lucidum and their cytotoxicity against murine and human tumor cells. Chemical & Pharmaceutical Bulletin, 50(6), 837-840. View Source

Cytotoxicity Profile: Negligible Activity of Lucialdehyde A Across Four Tumor Cell Lines

In the original discovery assay, Lucialdehyde A did not exhibit reportable cytotoxic activity against any of the four tumor cell lines tested (LLC, T-47D, Sarcoma 180, Meth-A) [1]. The paper explicitly lists only Lucialdehydes B and C, ganodermanonol, and ganodermanondiol as showing cytotoxic effects [2]. By contrast, Lucialdehyde C exhibited ED50 values ranging from 3.8 to 10.7 µg/mL across the same panel [3]. The absence of cytotoxicity for Lucialdehyde A is presumed to reflect ED50 values exceeding the test range (>20 µg/mL), though the original publication does not provide exact figures.

Cytotoxicity ED50

Data to verify

Lucialdehyde A: no significant activity (LLC, T-47D, Sarcoma 180, Meth-A)
Lucialdehyde C ED50: 3.8–10.7 µg/mL across same lines
Lucialdehyde B ED50: 11.2–18.2 µg/mL (excludes LLC >20)

Supports cell-viability comparator assay-response context; estimated >2‑fold less potent than B and >10‑fold less potent than C

Exact ED50 not reported for A; assumed above test range (>20 µg/mL)

Evidence Dimension	In vitro cytotoxicity (ED50) against four tumor cell lines
Target Compound Data	No significant cytotoxicity observed; activity below reporting threshold for all cell lines (LLC, T-47D, Sarcoma 180, Meth-A)
Comparator Or Baseline	Lucialdehyde C ED50: LLC 10.7 µg/mL, T-47D 4.7 µg/mL, Sarcoma 180 7.1 µg/mL, Meth-A 3.8 µg/mL; Lucialdehyde B ED50: LLC >20 µg/mL, T-47D 18.2 µg/mL, Sarcoma 180 15.6 µg/mL, Meth-A 11.2 µg/mL
Quantified Difference	Lucialdehyde A estimated >2- to >5-fold less potent than Lucialdehyde B and >10-fold less potent than Lucialdehyde C across all lines
Conditions	In vitro cytotoxicity assay using Lewis lung carcinoma (LLC), T-47D, Sarcoma 180, and Meth-A tumor cell lines (Gao et al., 2002)

Why This Matters

Lucialdehyde A serves as a genuine negative-phenotype control for cytotoxicity-focused studies, offering a structurally matched, inactive comparator that is otherwise absent from standard Ganoderma triterpenoid libraries.

• [1] Gao, J. J., Min, B. S., Ahn, E. M., Nakamura, N., Lee, H. K., & Hattori, M. (2002). New triterpene aldehydes, lucialdehydes A-C, from Ganoderma lucidum and their cytotoxicity against murine and human tumor cells. Chemical & Pharmaceutical Bulletin, 50(6), 837-840. View Source
• [2] Gao, J. J., Min, B. S., Ahn, E. M., Nakamura, N., Lee, H. K., & Hattori, M. (2002). New triterpene aldehydes, lucialdehydes A-C, from Ganoderma lucidum and their cytotoxicity against murine and human tumor cells. Chemical & Pharmaceutical Bulletin, 50(6), 837-840. View Source
• [3] Gao, J. J., Min, B. S., Ahn, E. M., Nakamura, N., Lee, H. K., & Hattori, M. (2002). New triterpene aldehydes, lucialdehydes A-C, from Ganoderma lucidum and their cytotoxicity against murine and human tumor cells. Chemical & Pharmaceutical Bulletin, 50(6), 837-840. View Source

Antiviral Activity Gap: Potent Anti-HSV Activity of Lucialdehyde B Versus Undefined Activity of Lucialdehyde A

Lucialdehyde B has demonstrated potent inhibitory activity against herpes simplex virus (HSV) with an IC50 of 0.075 µg/mL [1]. In the same study, Lucialdehyde A was not identified among the active constituents, and no comparable antiviral data exist for it in peer-reviewed literature [2]. This highlights a further dimension of functional divergence within the lucialdehyde series: slight modifications to the lanostane core abolish both cytotoxicity and antiviral efficacy, underscoring the need for compound-specific selection in antiviral drug discovery programs.

Anti-HSV Activity

Class-level

Lucialdehyde A: no documented anti-HSV activity
Lucialdehyde B: IC50 = 0.075 µg/mL (Vero cells)

Supports antiviral pathway-specific comparator context; no anti-HSV effect observed for A

Antiviral data from G. pfeifferi; direct comparability limited

Evidence Dimension	In vitro anti-HSV activity
Target Compound Data	No documented anti-HSV activity
Comparator Or Baseline	Lucialdehyde B IC50 = 0.075 µg/mL against HSV
Quantified Difference	Activity gap: Lucialdehyde B active at nanomolar-equivalent concentrations; Lucialdehyde A inactive
Conditions	Anti-HSV assay using Vero cells (Mothana et al., 2003)

Why This Matters

For researchers specifically targeting HSV, Lucialdehyde B is the compound of choice, while Lucialdehyde A represents a selective tool to probe structure-activity relationships without confounding antiviral effects.

• [1] Mothana, R. A., Awadh Ali, N. A., Jansen, R., Wegner, U., Mentel, R., & Lindequist, U. (2003). Antiviral lanostanoid triterpenes from the fungus Ganoderma pfeifferi. Fitoterapia, 74(1-2), 177-180. View Source
• [2] Niedermeyer, T. H., Lindequist, U., Mentel, R., Gördes, D., Schmidt, E., Thurow, K., & Lalk, M. (2005). Antiviral Terpenoid Constituents of Ganoderma pfeifferi. Journal of Natural Products, 68(12), 1728-1731. View Source

Evidence-Backed Application Scenarios for Lucialdehyde A Procurement

Structure-Activity Relationship (SAR) Studies on Lanostane Cytotoxicity

Use Lucialdehyde A as a non-cytotoxic control compound alongside Lucialdehydes B and C in human/murine tumor cell line panels (LLC, T-47D, Sarcoma 180, Meth-A) to isolate the structural determinants of triterpene-induced cell death. Because Lucialdehyde A lacks both cytotoxicity (Section 3, Evidence 2) and a C-7 oxygen functionality (Section 3, Evidence 1), it provides a critical baseline for probing the pharmacophore requirements of more potent analogs [1].

Negative-Phenotype Reference Standard for Anti-HSV Screening

Incorporate Lucialdehyde A into antiviral screening cascades as a negative reference standard against herpes simplex virus. Given that Lucialdehyde B achieves an IC50 of 0.075 µg/mL in HSV assays, while Lucialdehyde A remains inactive, it allows researchers to differentiate nonspecific triterpenoid effects from target-specific antiviral mechanisms [2].

Specialized Scaffold for Pro-Drug or Low-Toxicity Derivatization

Utilize the unique 7,9(11)-diene skeleton of Lucialdehyde A as a starting point for medicinal chemistry campaigns aimed at developing triterpenoid derivatives with improved therapeutic indices. Because the natural scaffold is intrinsically less cytotoxic than Lucialdehydes B and C (ED50 >20 µg/mL vs 3.8-18.2 µg/mL), it may be particularly suited for indications where target-cell toxicity must be minimized [1].

Cross-Comparability Standard in Ganoderma Triterpenoid Metabolomics

Deploy Lucialdehyde A as an analytical reference compound for LC-MS-based profiling of Ganoderma lucidum extracts. Its distinct retention time and mass spectral signature, coupled with its frequent co-occurrence with Lucialdehydes B and C, make it an essential marker for batch-to-batch consistency assessments in quality control workflows [3].

Application

Selection Property

Validation Focus

Lanostane cell-viability SAR studies

Structurally matched comparator with absent C-7 oxygenation

Cell-viability endpoint reproducibility across tumor cell panels

Anti-HSV screening comparator

Structurally related but inactive reference in HSV assays

HSV-specific inhibition endpoint review

Lanostane scaffold derivatization

Distinct 7,9(11)-diene conjugation for selective modification

Cytotoxicity endpoint monitoring in derivatized analogs

Ganoderma triterpenoid metabolomics

Distinct retention time and mass spectral signature

Batch-to-batch consistency profiling for QC workflows

• [1] Gao, J. J., Min, B. S., Ahn, E. M., Nakamura, N., Lee, H. K., & Hattori, M. (2002). New triterpene aldehydes, lucialdehydes A-C, from Ganoderma lucidum and their cytotoxicity against murine and human tumor cells. Chemical & Pharmaceutical Bulletin, 50(6), 837-840. View Source
• [2] Mothana, R. A., Awadh Ali, N. A., Jansen, R., Wegner, U., Mentel, R., & Lindequist, U. (2003). Antiviral lanostanoid triterpenes from the fungus Ganoderma pfeifferi. Fitoterapia, 74(1-2), 177-180. View Source
• [3] Gao, J. J., Min, B. S., Ahn, E. M., Nakamura, N., Lee, H. K., & Hattori, M. (2002). New triterpene aldehydes, lucialdehydes A-C, from Ganoderma lucidum and their cytotoxicity against murine and human tumor cells. Chemical & Pharmaceutical Bulletin, 50(6), 837-840. View Source